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Compound of Interest

2-(2-Chlorophenoxy)-N-
Compound Name:
ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

Executive Summary & Chemical Identity

2-(2-Chlorophenoxy)-N-ethylethanamine (CAS: 915921-75-4) serves as a critical secondary
amine scaffold in the synthesis of psychotropic agents and alpha-adrenergic antagonists.[1]
Unlike simple aliphatic amines, the presence of the ortho-chlorophenoxy moiety introduces
specific lipophilic and electronic properties that alter its toxicological profile and handling
requirements.[1]

This guide moves beyond standard SDS boilerplate to address the specific operational risks:
rapid transdermal absorption facilitated by the halogenated ring and severe tissue necrosis
caused by the secondary amine functionality.[1]

Chemical Profile
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Property Specification

IUPAC Name N-[2-(2-Chlorophenoxy)ethyllethanamine
Molecular Formula C10H14CINO

Molecular Weight 199.68 g/mol

Appearance Colorless to pale yellow oil (typically)
Basicity (pKa) ~9.5 (Estimated for secondary amine)

Skin Corr.[1][2][3][4][5][6] 1B, Acute Tox. 4
(Oral), Aquatic Chronic 3

Hazards

The Mechanism of Hazard: Why It Burns

To handle this compound safely, one must understand the causality of its toxicity.[1] It is not
merely "corrosive”; it is a lipophilic base.[1]

e The Lipophilic Trojan Horse: The 2-chlorophenoxy group increases the partition coefficient
(LogP) compared to simple ethylamines.[1] This allows the molecule to penetrate the stratum
corneum (outer skin layer) rapidly.[1]

o Alkaline Hydrolysis: Once deep in the tissue, the secondary amine (pKa ~9.[1]5) protonates
by stripping protons from cellular water, generating hydroxide ions (

).[1]

o Saponification: These hydroxide ions saponify cell membrane lipids, leading to liquefactive
necrosis.[1] Unlike acid burns, which form a protective scab (eschar), this amine burn
penetrates continuously until neutralized.[1]

Operational Protocols: Storage & Transfer

Trustworthiness Principle: A protocol is only as good as its weakest seal.[1] This compound
reacts with atmospheric CO2 to form carbamates, altering stoichiometry and potentially
clogging valves.[1]
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A. Storage Architecture[1][8]

e Atmosphere: Store exclusively under Argon or Nitrogen.[1]
» Container: Amber borosilicate glass with Teflon-lined caps.[1]

o Temperature: 2—8°C. Cold storage minimizes vapor pressure and oxidative degradation.[1]

B. The "Closed-System" Transfer Method

Do not pour this chemical.[1] Open pouring exposes the operator to vapors and the chemical to
moisture/CO2.[1]

Step-by-Step Inert Transfer:

Equip: Butyl rubber gloves (0.7mm) are required.[1] Nitrile provides only splash protection
(<5 mins breakthrough for some chlorinated amines).[1]

e Purge: Insert a long needle connected to an inert gas line (N2) into the source bottle septum.

[1]

o Extract: Use a gas-tight syringe or cannula transfer technigue to move the liquid to the
reaction vessel.[1]

o Pressure Equalization: Ensure the receiving vessel is vented through an oil bubbler to
prevent over-pressurization.[1]

Emergency Response & Neutralization Workflow

Standard water rinsing is often insufficient for lipophilic amines.[1] The following workflow
integrates immediate decontamination with chemical neutralization logic.

Visualization: Emergency Decontamination Logic
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EXPOSURE INCIDENT
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(PEG-400 or Soap/Water)

Seek Medical Aid
(Bring SDS)

Click to download full resolution via product page

Figure 1: Decision logic for decontamination. Note that acid neutralization on skin is
contraindicated due to exothermic reaction risks.

Experimental Synthesis & Waste Management

When using 2-(2-Chlorophenoxy)-N-ethylethanamine as a nucleophile, the reaction typically
generates HCI, necessitating a scavenger base.[1]

Reaction Setup (Standard Nucleophilic Substitution)
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» Solvent: Acetonitrile (polar aprotic) or DMF.[1]
e Base: Potassium Carbonate (

) or Diisopropylethylamine (DIPEA).[1]

e Quenching: Do not quench directly into acidic water if the product is acid-sensitive.[1] Use a
saturated Ammonium Chloride (

) solution.[1]

Waste Disposal: The "Double-Neutralization"

Disposing of amine residues requires care to prevent downstream reactions in waste drums.[1]
« Dilution: Dilute waste stream with combustible solvent (e.g., ethanol).[1]

 Acidification: Slowly add 1M HCI until pH < 5. This converts the volatile free amine into the
non-volatile hydrochloride salt (

)-[1]

e Segregation: Dispose of as "Halogenated Organic Waste."

Synthesis & Degradation Pathway

Understanding the stability of this molecule is crucial for data integrity.[1] The diagram below
illustrates the synthesis origin and the primary degradation risk (Carbamate formation).[1]

Precursors: W Nucleophilic Subst. TARGET: + HCI / Ether
2-Chiorophenol + (Base, Heat) | 2-(2-Chlorophenoxy)- Storage Form y j:gkc):ﬁo':i?j;ms.alt
N-Ethyl-2-chloroethylamine N-ethylethanamine y

Degradant:
Carbamic Acid / Salt
(White Precipitate)
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Figure 2: Synthesis precursors and the critical atmospheric degradation pathway leading to
carbamate salts.[1]

References

¢ Sigma-Aldrich. (2024).[1] Safety Data Sheet: 2-(2-chlorophenoxy)-N-ethylethanamine
(CAS 915921-75-4).[1] Merck KGaA.[1]

e PubChem. (2024).[1] Compound Summary: 2-Phenoxyethylamine Derivatives (Analog
Safety Data). National Library of Medicine.[1] [1]

o Thermo Fisher Scientific. (2023).[1] Handling of Amines and Chlorinated Aromatics: Safety
Guidelines. Fisher Scientific Safety Resources.

o ECHA (European Chemicals Agency). (2024).[1] Registration Dossier: Skin
Corrosion/Irritation Categories for Secondary Amines. [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2-(2-Chlorophenoxy)-N-ethylethanamine: Operational
Safety & Handling Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532964/docs#2-2-chlorophenoxy-n-
ethylethanamine-operational-safety-handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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